Cas no 5650-89-5 (5-(2-methoxy-5-nitrophenyl)furan-2-carbaldehyde semicarbazone)

• Product Name: 5-(2-methoxy-5-nitrophenyl)furan-2-carbaldehyde semicarbazone
• CAS No: 5650-89-5
• MF: C₁₃H₁₂N₄O₅
• MW: 304.258182525635
• CID: 1599508
• PubChem ID: 5335782
• Update Time: 2025-04-21

5-(2-methoxy-5-nitrophenyl)furan-2-carbaldehyde semicarbazone Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-5-nitrophenyl)furan-2-carbaldehyde semicarbazone
• [(E)-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]methylideneamino]urea
• SR-01000215872-1
• SR-01000215872
• 5650-89-5
• AKOS024354689

• Inchi： 1S/C13H12N4O5/c1-21-11-4-2-8(17(19)20)6-10(11)12-5-3-9(22-12)7-15-16-13(14)18/h2-7H,1H3,(H3,14,16,18)/b15-7+
• InChI Key： PXAAURKVECSMIZ-VIZOYTHASA-N
• SMILES： O1C(/C=N/NC(N)=O)=CC=C1C1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.08086
• Monoisotopic Mass: 304.08077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 1.5

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• PSA: 132.99